4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[4-(pyrrolidin-1-yl)benzyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[4-(pyrrolidin-1-yl)benzyl]benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it an ideal candidate for a wide range of research studies.
Mechanism of Action
Target of Action
The primary target of this compound, also known as F3406-3301, is currently under investigation. Based on the structure of the compound, it is likely to interact with proteins or enzymes involved in key biological processes .
Mode of Action
It is believed to inhibit the function of its target protein or enzyme, thereby disrupting the normal biological processes within the cell .
Biochemical Pathways
The biochemical pathways affected by F3406-3301 are yet to be determined. Given its potential inhibitory action, it may impact a range of cellular processes, from signal transduction to metabolic pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of F3406-3301 are currently under study. These properties will determine the bioavailability of the compound and its distribution within the body .
Result of Action
The molecular and cellular effects of F3406-3301’s action are subject to ongoing research. Preliminary studies suggest that it may have a significant impact on the function of cells, potentially leading to changes in cellular behavior .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of F3406-3301.
As our understanding of this compound grows, so too does the potential for its use in the treatment of various diseases .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[4-(pyrrolidin-1-yl)benzyl]benzamide in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against a wide range of cancer cells, making it an ideal candidate for cancer research studies. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the research and development of 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[4-(pyrrolidin-1-yl)benzyl]benzamide. One of the most promising areas of research is the development of new drugs based on this compound for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[4-(pyrrolidin-1-yl)benzyl]benzamide is a complex process that requires several steps. One of the most common methods for synthesizing this compound is through the reaction of 4-amino-N-(4-(pyrrolidin-1-yl)benzyl)benzamide with 3-bromo-2-(morpholin-4-yl)pyrazine in the presence of a suitable catalyst. This reaction results in the formation of the desired compound with high purity and yield.
Scientific Research Applications
4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[4-(pyrrolidin-1-yl)benzyl]benzamide has a wide range of potential applications in scientific research. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of various types of cancer cells. Additionally, this compound has been used in the development of new drugs for the treatment of other diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-(3-morpholin-4-ylpyrazin-2-yl)oxy-N-[(4-pyrrolidin-1-ylphenyl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N5O3/c32-25(29-19-20-3-7-22(8-4-20)30-13-1-2-14-30)21-5-9-23(10-6-21)34-26-24(27-11-12-28-26)31-15-17-33-18-16-31/h3-12H,1-2,13-19H2,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUEXQTGXAHMGJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC=C(C=C2)CNC(=O)C3=CC=C(C=C3)OC4=NC=CN=C4N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[4-(pyrrolidin-1-yl)benzyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.